molecular formula C15H17NO B8287700 N-(3-Anisyl)-N-phenyl-N-methylamine

N-(3-Anisyl)-N-phenyl-N-methylamine

Cat. No. B8287700
M. Wt: 227.30 g/mol
InChI Key: CQTXXTLDMQQIIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-Anisyl)-N-phenyl-N-methylamine is a useful research compound. Its molecular formula is C15H17NO and its molecular weight is 227.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(3-Anisyl)-N-phenyl-N-methylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-Anisyl)-N-phenyl-N-methylamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(3-Anisyl)-N-phenyl-N-methylamine

Molecular Formula

C15H17NO

Molecular Weight

227.30 g/mol

IUPAC Name

N-[(3-methoxyphenyl)methyl]-N-methylaniline

InChI

InChI=1S/C15H17NO/c1-16(14-8-4-3-5-9-14)12-13-7-6-10-15(11-13)17-2/h3-11H,12H2,1-2H3

InChI Key

CQTXXTLDMQQIIZ-UHFFFAOYSA-N

Canonical SMILES

CN(CC1=CC(=CC=C1)OC)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.15 g of N-(3-Anisyl)-N-phenyl-amine were dissolved in 25.0 ml of anhydrous diethylether. 11.0 g of a 2.50 M solution of n-butyl lithium in n-hexane was added with stirring. After completion of the addition the reaction mixture was heated to reflux for 30 min 3.90 g of iodomethane are added and the reaction mixture was heated to reflux for additional 4 hours. After extraction with 2.00 N sodium hydroxide solution (three times) the organic layer was dried with anhydrous sodium sulfate. After filtration the solvent was removed in vacuo and the crude product purified by fractionated distillation in vacuo. At a temperature of 70-90° C./0.01 mbar 2.40 g (45.0%) of APMA was collected as yellow liquid.
Quantity
5.15 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
3.9 g
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.